Terbium hydride
Overview
Description
Terbium Hydride is a compound that has been studied for its potential applications in various fields . It is an inorganic compound with a chemical formula of TbH3 .
Synthesis Analysis
The synthesis of Terbium Hydride involves the reaction between TbCl3 and LiH . The conditions of this reaction have been optimized to yield Terbium Hydride . Additionally, it has been found that Terbium Hydrides with high hydrogen content are stable at high pressure .Chemical Reactions Analysis
Terbium Hydride is involved in hydride transfer reactions, which are prevalent in chemical synthesis, catalysis, and biology . The rate of hydride transfer from one species to another is measured through kinetic analysis .Scientific Research Applications
Surface-Mediated Thin Terbium Hydride Film Formation : Terbium hydride demonstrates unique surface and bulk properties when interacting with hydrogen, transitioning from metal to semiconductor. This transition involves surface phenomena like work function changes and bulk properties like electrical resistance and light transparency, which are significant in thin film studies (Knor et al., 2010).
Hydrides from Transition Metals : Ternary hydrides formed by transition metals, including those involving Terbium, show varied thermodynamic stability and physical properties. These properties include magnetic characteristics, superconductivity, and crystallographic features, suggesting potential applications in different technologies (Buschow et al., 1982).
Magnetic Properties of Terbium Dihydrides : Terbium dihydride samples exhibit first-order antiferromagnetic transitions and significant magnetic-entropy changes, which might be useful in low-temperature refrigerant materials (Drulis et al., 2009).
Magnetic Drug Carriers Modified with Tb3+ Ions : Terbium ions have been used to modify magnetic drug carriers, extending their applications in targeted anticancer radiotherapy and imaging techniques (Nieciecka et al., 2022).
Mössbauer Spectroscopy on High-Coercivity Magnets : Incorporating Terbium hydride into magnetic materials enhances their hysteretic characteristics, suggesting potential applications in advanced magnetic technologies (Burkhanov et al., 2015).
Electronic Structure Studies : Studies on the electronic structures of metal hydrides, including Terbium hydrides, have provided insights into their one-electron band structures, relevant for understanding their physical properties (Weaver & Peterson, 1980).
Theranostic Terbium Radioisotopes : Research on Terbium radioisotopes focuses on their potential in nuclear medicine, combining therapeutic and diagnostic applications. However, challenges remain in producing these isotopes in sufficient quantities for clinical use (Naskar & Lahiri, 2021).
Safety And Hazards
Future Directions
Terbium Hydride has potential applications in the field of superconductivity . It has been found that binary hydride LaH10 can achieve high-temperature superconductivity, which has led to an intense search for room-temperature superconductors in hydrides . Additionally, layered Terbium Hydroxides have shown potential as platforms for simultaneous drug delivery and fluorescence imaging .
properties
IUPAC Name |
hydride;terbium(3+) |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/Tb.3H/q+3;3*-1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WOLWRTFLUVVVTF-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[H-].[H-].[H-].[Tb+3] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
H3Tb |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
161.949 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Terbium hydride | |
CAS RN |
13598-54-4 |
Source
|
| Record name | Terbium hydride (TbH3) | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0013598544 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Terbium hydride (TbH3) | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | Terbium trihydride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.033.687 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Citations
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